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Compound of Interest

Compound Name: 2-(Methylthio)pyrimidin-4-ol

Cat. No.: B120619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Methylthio)pyrimidin-4-ol is a versatile heterocyclic compound of significant interest in

medicinal chemistry and drug discovery. Its pyrimidine core is a key structural motif in

numerous biologically active molecules, including nucleic acid bases and various therapeutic

agents.[1][2] The presence of multiple reactive sites—specifically, the nitrogen atoms of the

pyrimidine ring, the exocyclic oxygen, and the methylthio group—allows for a diverse range of

chemical modifications through reactions with electrophiles. This document provides detailed

application notes and experimental protocols for the reaction of 2-(Methylthio)pyrimidin-4-ol
with various electrophiles, including alkylating, acylating, and halogenating agents.

Understanding these reactions is crucial for the synthesis of novel pyrimidine derivatives with

potential therapeutic applications, such as anticancer, anti-inflammatory, and antimicrobial

agents.[3][4]

Tautomerism of 2-(Methylthio)pyrimidin-4-ol
It is essential to recognize that 2-(Methylthio)pyrimidin-4-ol can exist in tautomeric forms: the

4-ol (pyrimidin-4-ol) and the 4-one (pyrimidin-4(3H)-one) forms. The equilibrium between these

tautomers can be influenced by the solvent and the presence of acids or bases.[5][6] The

predominant tautomer under specific reaction conditions will dictate the site of electrophilic

attack.
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Tautomeric Equilibrium
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Caption: Tautomeric forms of 2-(Methylthio)pyrimidin-4-ol.

Reactions with Electrophiles
Alkylation Reactions
Alkylation of 2-(methylthio)pyrimidin-4-ol can result in a mixture of N- and O-alkylated

products, depending on the reaction conditions and the alkylating agent used.[7] The reaction

typically proceeds via nucleophilic attack from either the nitrogen at the 3-position or the

oxygen at the 4-position on the electrophilic carbon of the alkyl halide.

General Reaction Scheme:
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Alkylation of 2-(Methylthio)pyrimidin-4-ol

2-(Methylthio)pyrimidin-4-ol R-X
(Alkyl Halide)

N-Alkylated Product

 N-alkylation

O-Alkylated Product O-alkylation
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Start: 2-(Methylthio)pyrimidin-4-ol

Dissolve in suitable solvent
(e.g., water, DMSO)

Add halogen source (e.g., NaX)
and oxidant (e.g., K2S2O8)

Heat reaction mixture
(e.g., 80 °C)

Monitor reaction progress
(TLC, LC-MS)

Aqueous workup and extraction

Reaction complete

Purification
(Column chromatography)

Characterization
(NMR, MS, IR)

End: Halogenated Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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